

# Isomylamine Hydrochloride: An Assessment of Publicly Available Safety and Toxicity Data

**Author:** BenchChem Technical Support Team. **Date:** December 2025

## Compound of Interest

Compound Name: *Isomylamine Hydrochloride*

Cat. No.: B10858515

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available safety and toxicity information on **Isomylamine Hydrochloride**. A comprehensive review of scientific literature and toxicology databases did not yield sufficient data to construct a complete safety and toxicity profile. The information presented herein is for informational purposes only and should not be considered a complete technical guide. **Isomylamine Hydrochloride** is reportedly intended for research use only and is not for human or veterinary use.<sup>[1]</sup> Extreme caution should be exercised when handling this compound, and a comprehensive risk assessment should be conducted before any use.

## Introduction

**Isomylamine Hydrochloride** is a chemical compound with the CAS number 24357-98-0.<sup>[1]</sup> It has been described as a spasmolytic and smooth muscle relaxant.<sup>[2]</sup> Despite its potential pharmacological activity, publicly accessible, in-depth toxicological data is exceptionally scarce. This guide aims to present the limited information available and highlight the significant data gaps regarding the safety and toxicity of this compound.

## Quantitative Toxicity Data

A thorough search of publicly available databases and scientific literature did not yield any quantitative toxicity data for **Isomylamine Hydrochloride**, such as LD50 (Lethal Dose, 50%) or NOAEL (No-Observed-Adverse-Effect Level) values. One safety data sheet, which lists

"ISOMYLAMINE HYDROCHLORIDE" as a component, explicitly states "no data available" for carcinogenicity and reproductive toxicity.[\[3\]](#)

Table 1: Summary of Available Quantitative Toxicity Data for **Isomylamine Hydrochloride**

Toxicity Endpoint	Value	Species	Route of Administration	Source
Acute Toxicity (LD50)	No data available	-	-	-
Carcinogenicity	No data available	-	-	<a href="#">[3]</a>
Reproductive Toxicity	No data available	-	-	<a href="#">[3]</a>

The absence of this fundamental data prevents a quantitative assessment of the acute and chronic toxicity of **Isomylamine Hydrochloride**.

## Pharmacokinetics

No information regarding the absorption, distribution, metabolism, and excretion (ADME) of **Isomylamine Hydrochloride** in any biological system was found in the public domain. Understanding the pharmacokinetic profile is critical for assessing potential systemic toxicity and for designing further non-clinical and clinical studies.

## Genotoxicity

There are no publicly available studies on the genotoxic potential of **Isomylamine Hydrochloride**. Standard genotoxicity assays, such as the Ames test, in vitro and in vivo micronucleus assays, and chromosomal aberration tests, are essential for evaluating the potential of a substance to cause DNA damage, which can lead to carcinogenesis or heritable mutations.

## Carcinogenicity

As indicated in Table 1, no carcinogenicity studies for **Isomylamine Hydrochloride** have been identified in the public literature.[\[3\]](#) Long-term animal bioassays are necessary to evaluate the

carcinogenic potential of a compound intended for pharmaceutical development.

## Reproductive and Developmental Toxicity


No data on the potential reproductive or developmental toxicity of **Isomylamine Hydrochloride** is publicly available.<sup>[3]</sup> Such studies are crucial to assess the potential effects on fertility, embryonic development, and offspring.

## Mechanism of Action and Potential Signaling Pathways

**Isomylamine Hydrochloride** is described as a spasmolytic and smooth muscle relaxant.<sup>[2]</sup> However, the specific molecular targets and signaling pathways through which it exerts these effects are not detailed in the available literature.

One study investigated the in vitro histamine-releasing properties of nine biogenic amines, including isomylamine. The study found that all the tested biogenic amines, including isomylamine, induced histamine release from the basophils of healthy subjects when incubated at concentrations ranging from  $10^{-3}$  to  $10^2$  mg/ml.<sup>[4]</sup>

Based on this limited information, a hypothetical workflow for investigating the mechanism of histamine release can be proposed.



[Click to download full resolution via product page](#)


Caption: Hypothetical workflow for studying isomylamine-induced histamine release.

## Experimental Protocols

Due to the lack of published toxicological studies, no detailed experimental protocols for the safety assessment of **Isomylamine Hydrochloride** can be provided. For general guidance on toxicological testing methodologies, researchers are directed to established guidelines from regulatory bodies such as the Organisation for Economic Co-operation and Development (OECD), the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH), and the U.S. Food and Drug Administration (FDA).

## Logical Relationships in Safety Assessment

The standard logical flow for assessing the safety of a new chemical entity involves a tiered approach, starting with in vitro assays and progressing to in vivo studies. The absence of data for **Isomylamine Hydrochloride** at all levels of this assessment framework is a critical deficiency.

[Click to download full resolution via product page](#)

Caption: Illustrates the significant data gaps in the safety assessment of **Isomylamine Hydrochloride**.

## Conclusion

The publicly available information on the safety and toxicity of **Isomylamine Hydrochloride** is critically insufficient for a comprehensive risk assessment. The absence of data on acute and chronic toxicity, pharmacokinetics, genotoxicity, carcinogenicity, and reproductive toxicity represents a significant knowledge gap. The classification of this compound for "research use only" underscores the need for stringent safety precautions during handling. Any consideration of **Isomylamine Hydrochloride** for further development would necessitate a complete and rigorous toxicological evaluation according to international regulatory standards. Researchers and drug development professionals are strongly advised to proceed with extreme caution and to conduct thorough safety evaluations before undertaking any studies with this compound.

### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. US8802596B2 - Multi-functional ionic liquid compositions for overcoming polymorphism and imparting improved properties for active pharmaceutical, biological, nutritional, and energetic ingredients - Google Patents [patents.google.com]
- 2. medchemexpress.com [medchemexpress.com]
- 3. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 28815-27-2 Name: [xixisys.com]
- 4. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Isomylamine Hydrochloride: An Assessment of Publicly Available Safety and Toxicity Data]. BenchChem, [2025]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b10858515#isomylamine-hydrochloride-safety-and-toxicity-profile>]

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [\[Contact our Ph.D. Support Team for a compatibility check\]](#)

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)